Cas no 40496-93-3 (4-tert-butylphthalic anhydride)

4-tert-butylphthalic anhydride structure

40496-93-3 structure

Product Name:4-tert-butylphthalic anhydride

CAS No:40496-93-3

Molecular Formula:C_₁₂H_₁₂O_₃

Molecular Weight:204.221883773804

CID:925837

PubChem ID:122930

4-tert-butylphthalic anhydride Properties

Names and Identifiers

- 4-tert-butylphthalic anhydride
- 3-tert-butylphtalic anhydride
- 4-tert-Butylphthalic anhydride; >97%
- HY-W012482
- B1337
- 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
- DTXSID30186381
- F10381
- 4-t-butyl phthalic anhydride
- EINECS 251-165-2
- AS-63095
- MFCD00060127
- AM20040176
- CS-W013198
- DB-048249
- 5-(tert-Butyl)isobenzofuran-1,3-dione
- AKOS015916355
- 5-tert-butylisobenzofuran-1,3-dione
- 4-tert-Butylphthalic anhydride, 95%
- 40496-93-3
- A875544
- NS00029317
- 32703-79-0
- InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
- 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
- 5-tert-butyl-2-benzofuran-1,3-dione
- 4-t-butyl-phthalic anhydride
- 4-t-butylphthalic anhydride
- SCHEMBL1545970
- +Expand
- InChIKey： YLJYVKLZVHWUCT-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
- SMILES： CC(C)(C)C1=CC2=C(C=C1)C(=O)OC2=O

Computed Properties

Exact Mass: 204.078644241g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 204.078644241g/mol
Heavy Atom Count: 15
Complexity: 301
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Melting Point: 70-75 °C(lit.)

4-tert-butylphthalic anhydride Related Literature

1. Notes

R. B. Contractor,A. T. Peters,Herbert H. Hodgson,John Ratcliffe,Alexander Mackie,Edward R. Ward J. Chem. Soc. 1949 1314
2. 251. New intermediates and dyes. Part III. Condensation of 4-tert.-butylphthalic anhydride with acenaphthene. 6-tert.-butylquinizarin and derived cellulose acetate dyes

Brian W. Larner,Arnold T. Peters J. Chem. Soc. 1952 1368
3. 123. New intermediates and dyes. Part II. Preparation and properties of 4-tert.-butylphthalic anhydride. Orientation of its condensation products with benzenoid hydrocarbons

Brian W. Larner,Arnold T. Peters J. Chem. Soc. 1952 680
4. Index of subjects, 1949

J. Chem. Soc. 1949 3457
5. Current approaches, emerging developments and functional prospects for lignin-based catalysts – a review

Mehdi Mennani,Meriem Kasbaji,Anass Ait Benhamou,Abdelghani Boussetta,Ayoub Abdelkader Mekkaoui,Nabil Grimi,Amine Moubarik Green Chem. 2023 25 2896
6. 114. Analgesics. Part II. The synthesis of amidone and some of its analogues

J. Attenburrow,J. Elks,B. A. Hems,K. N. Speyer J. Chem. Soc. 1949 510
7. Bacterial volatiles: the smell of small organisms

Stefan Schulz,Jeroen S. Dickschat Nat. Prod. Rep. 2007 24 814
8. Recent advances in electrocatalysis with phthalocyanines

Shaoxuan Yang,Yihuan Yu,Xinjin Gao,Zhengping Zhang,Feng Wang Chem. Soc. Rev. 2021 50 12985
9. Volatiles from the fungal microbiome of the marine sponge Callyspongia cf. flammea

Lena Barra,Paul Barac,Gabriele M. K?nig,Max Crüsemann,Jeroen S. Dickschat Org. Biomol. Chem. 2017 15 7411
10. Volatiles from nineteen recently genome sequenced actinomycetes

Christian A. Citron,Lena Barra,Joachim Wink,Jeroen S. Dickschat Org. Biomol. Chem. 2015 13 2673

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